![molecular formula C10H8BrNOS B1517450 (2-(4-Bromophenyl)thiazol-4-yl)methanol CAS No. 21160-53-2](/img/structure/B1517450.png)
(2-(4-Bromophenyl)thiazol-4-yl)methanol
Overview
Description
“(2-(4-Bromophenyl)thiazol-4-yl)methanol” is a heterocyclic organic compound with the molecular weight of 270.15 . It has a white solid physical form . The IUPAC name of this compound is [2- (4-bromophenyl)-1,3-thiazol-4-yl]methanol .
Molecular Structure Analysis
The InChI code of this compound is 1S/C10H8BrNOS/c11-8-3-1-7 (2-4-8)10-12-9 (5-13)6-14-10/h1-4,6,13H,5H2 . This indicates the presence of a bromophenyl group and a thiazolyl group attached to a methanol group .Physical And Chemical Properties Analysis
“(2-(4-Bromophenyl)thiazol-4-yl)methanol” is a white solid . It has a molecular weight of 270.15 . The compound’s InChI code is 1S/C10H8BrNOS/c11-8-3-1-7 (2-4-8)10-12-9 (5-13)6-14-10/h1-4,6,13H,5H2 .Scientific Research Applications
Crystal Structure Analysis
The compound has been used in the study of crystal structures. The molecular structure of a derivative of this compound, (Z)-2-(4-(4-bromophenyl)thiazol-2-yl)-4-(3-hydroxybut-2-enoyl)-5-methyl -1,2-dihydro-3H-pyrazol-3-one – methanol, has been analyzed .
Drug Discovery
The pyrazolone structural motif, which includes this compound, has been a critical pharmacophore in novel drug discovery . It exhibits various biological effects including antimicrobial, anti-tumor, and anti-inflammatory activities .
Antimicrobial Activity
Derivatives of this compound have been synthesized and studied for their in vitro antimicrobial activity against bacterial (Gram positive and Gram negative) and fungal species .
Anticancer Activity
The compound has been used in the development of anticancer drugs. Some derivatives have shown promising results against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) .
Molecular Docking Studies
Molecular docking studies have been carried out with this compound to study the binding mode of active compounds with receptors . This helps in understanding the interaction of the compound with biological targets, aiding in drug design.
Synthesis of Diverse Derivatives
The compound has been used as a base for synthesizing diverse derivatives . These derivatives can have a wide range of applications in various fields of research.
Safety and Hazards
properties
IUPAC Name |
[2-(4-bromophenyl)-1,3-thiazol-4-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNOS/c11-8-3-1-7(2-4-8)10-12-9(5-13)6-14-10/h1-4,6,13H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKIBHFBTMSKGEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=CS2)CO)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20653779 | |
Record name | [2-(4-Bromophenyl)-1,3-thiazol-4-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20653779 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-(4-Bromophenyl)thiazol-4-yl)methanol | |
CAS RN |
21160-53-2 | |
Record name | [2-(4-Bromophenyl)-1,3-thiazol-4-yl]methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20653779 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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